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Compound of Interest

Compound Name:
5-Bromo-2-chloro-4,6-

dimethylpyrimidine

Cat. No.: B1281504 Get Quote

Technical Guide: 5-Bromo-2-chloro-4,6-
dimethylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the chemical compound 5-Bromo-2-
chloro-4,6-dimethylpyrimidine, a key building block in synthetic organic chemistry. Its utility in

the synthesis of more complex molecules makes it a valuable reagent for drug discovery and

development.

Core Chemical Data
The fundamental properties of 5-Bromo-2-chloro-4,6-dimethylpyrimidine are summarized

below. This data is crucial for reaction planning, stoichiometric calculations, and analytical

characterization.

Identifier Value

Molecular Formula C6H6BrClN2[1][2][3]

Molecular Weight 221.48 g/mol [1][2][3]

CAS Number 4786-72-5[1][2][4]
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Physicochemical Properties
Understanding the physicochemical properties is critical for handling, storage, and application

in experimental settings.

Property Value

Density 1.621 g/cm³[1][4]

Boiling Point 277.7°C at 760 mmHg[1][4]

Flash Point 121.8°C[1]

Structural and Identification Data
A comprehensive identification of the compound involves various structural representations and

registry numbers.

Chemical Identity of 5-Bromo-2-chloro-4,6-dimethylpyrimidine

5-Bromo-2-chloro-4,6-dimethylpyrimidine

Molecular Formula
C6H6BrClN2

Molecular Weight
221.48 Identifiers SMILES

ClC1=NC(C)=C(Br)C(C)=N1
InChIKey

MDZCNJHECVPINP-UHFFFAOYSA-N

CAS Number
4786-72-5

PubChem SID
329794329

Click to download full resolution via product page

Caption: Informational hierarchy of 5-Bromo-2-chloro-4,6-dimethylpyrimidine.

Experimental Considerations
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Due to the nature of 5-Bromo-2-chloro-4,6-dimethylpyrimidine as a chemical intermediate,

specific experimental protocols are highly dependent on the target molecule and reaction

scheme. Researchers utilizing this compound should refer to relevant synthetic procedures in

the chemical literature that employ similar pyrimidine-based building blocks. Key reaction types

where this compound may be utilized include, but are not limited to, Suzuki-Miyaura cross-

coupling, Buchwald-Hartwig amination, and other nucleophilic substitution reactions at the

chloro-position.

It is imperative to consult the Safety Data Sheet (SDS) for detailed handling and safety

protocols before use. The compound is classified as Acute Toxicity, Oral (Category 4) and

requires appropriate personal protective equipment (PPE) and laboratory safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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